Cas no 1161775-52-5 (1-[4-(chloromethyl)-2-thiazolyl]-Ethanone)

• Product Name: 1-[4-(chloromethyl)-2-thiazolyl]-Ethanone
• CAS No: 1161775-52-5
• MF: C₆H₆ClNOS
• MW: 175.635939121246
• CID: 1100201
• PubChem ID: 66819977
• Update Time: 2025-04-20

1-[4-(chloromethyl)-2-thiazolyl]-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(chloromethyl)-2-thiazolyl]-Ethanone
• 1-(4-chloromethyl-thiazol-2-yl)ethanone
• 1-(4-chloromethyl-thiazol-2-yl)-ethanone
• DB-353984
• 1161775-52-5
• KVIZDZZLHUOYJF-UHFFFAOYSA-N
• SCHEMBL855213

• Inchi： 1S/C6H6ClNOS/c1-4(9)6-8-5(2-7)3-10-6/h3H,2H2,1H3
• InChI Key： KVIZDZZLHUOYJF-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C(C)=O)=N1

Computed Properties

• Exact Mass: 174.9858627g/mol
• Monoisotopic Mass: 174.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų